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Compound of Interest

Compound Name: Lithium tetrahydroborate

Cat. No.: B8804741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for lithium borohydride

(LiBH₄), a powerful reducing agent utilized in organic synthesis. Given its hazardous nature, a

thorough understanding of its properties and associated safety protocols is critical for all

personnel.

Chemical and Physical Properties
Lithium borohydride is a white to grayish crystalline powder.[1] It is a potent reducing agent,

stronger than sodium borohydride but generally less reactive than lithium aluminum hydride.[2]

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Lithium Borohydride
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Property Value Citations

Chemical Formula LiBH₄ [2][3]

Molecular Weight 21.78 g/mol [3]

Appearance
White to grayish crystalline

powder
[1]

Density 0.666 g/cm³ [2]

Melting Point 268 °C (514 °F; 541 K) [2]

Boiling Point
Decomposes at 380 °C (716

°F; 653 K)
[2][4]

Solubility in Ether 2.5 g/100 mL [2]

Autoignition Temperature > 180 °C (356 °F; 453 K) [2]

Toxicological Data
Lithium borohydride is toxic if swallowed, inhaled, or absorbed through the skin.[5] It can cause

severe chemical burns to the skin, eyes, and respiratory tract.[5][6] Ingestion may lead to

damage of the blood, kidneys, heart, and liver.[6]

Table 2: Toxicological Properties of Lithium Borohydride

Parameter Value Species Citations

LD50 (Oral) 87.8 mg/kg Mouse [7]

Reactivity and Incompatibilities
A primary hazard associated with lithium borohydride is its violent reaction with water and other

protic solvents, which liberates highly flammable hydrogen gas.[3][5] This reaction can be

vigorous enough to cause ignition.[8]

Key Incompatibilities:
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Water and Moist Air: Reacts violently to produce flammable hydrogen gas.[3][5]

Acids: Reacts vigorously, producing toxic fumes.[5]

Alcohols and other Protic Solvents: Reacts to produce flammable hydrogen gas.[9][10]

Strong Oxidizing Agents: Can lead to explosive reactions.[11]

Amines, Halogens, Acid Anhydrides, and Chloroformates: Incompatible and may react

violently.[11]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling lithium borohydride to prevent contact and

inhalation. The selection of PPE should be based on a thorough risk assessment of the specific

procedure being performed.

Recommended PPE:

Eye and Face Protection: Chemical safety goggles and a full-face shield are essential.[12]

Skin Protection: A flame-retardant lab coat, worn over clothing made from natural fibers (e.g.,

cotton), is required.[12]

Hand Protection: Double gloving is recommended. An inner nitrile glove can be worn with a

heavier, chemical-resistant outer glove such as butyl rubber or Viton®.[13][14][15] Glove

selection should be guided by the manufacturer's compatibility charts, as breakthrough times

can vary.[16] Always inspect gloves for any signs of degradation before use.

Respiratory Protection: For operations that may generate dusts or aerosols, a NIOSH-

approved respirator with a suitable cartridge (e.g., Type BAX-P) is necessary.[5] All work with

solid lithium borohydride should be conducted in a certified chemical fume hood or a

glovebox.[17]
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Figure 1. Recommended PPE for handling lithium borohydride.

Storage and Handling
Proper storage and handling procedures are crucial to prevent accidents.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[5]

Containers must be kept tightly sealed under an inert atmosphere (e.g., nitrogen or argon).

[5]

Store in a dedicated, flame-proof cabinet.[5]

Protect containers from physical damage and inspect regularly for leaks.[5]

Handling:

All manipulations of solid lithium borohydride should be performed under an inert

atmosphere in a glovebox or a certified chemical fume hood.[12][17]

Avoid the formation of dust.[11]

Use non-sparking tools.[5]
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Ground and bond containers when transferring material.[17]

Never work alone when handling this substance.

Start: Prepare for Handling

Don Appropriate PPE

Establish Inert Atmosphere
(Glovebox or Fume Hood)

Weigh Solid LiBH₄

(Under Inert Atmosphere)

Dissolve in Anhydrous Solvent

Perform Reaction

Quench Reaction

Dispose of Waste

End
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Figure 2. General workflow for handling solid lithium borohydride.

Emergency Procedures
Spill Response:

Minor Spill (Solid):

Eliminate all ignition sources.[5]

Wearing appropriate PPE, cover the spill with a dry, non-combustible material such as dry

sand, soda ash, or lime.[5][8] DO NOT use combustible materials like paper towels.

Using non-sparking tools, carefully collect the mixture into a dry, labeled container for

disposal.[5]

Major Spill:

Evacuate the area immediately and alert emergency personnel.[5]

Move upwind of the spill.[5]

Isolate the spill area for at least 50 meters (150 feet) for solids.[8]
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Figure 3. Decision-making workflow for lithium borohydride spills.

Fire Fighting:

DO NOT use water, carbon dioxide (CO₂), or foam extinguishers.[5]
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Small Fires: Use a Class D dry chemical extinguisher, dry sand, soda ash, or lime.[5][8]

Large Fires: Use large quantities of dry sand, dry chemical, or soda ash. It may be

necessary to withdraw from the area and let the fire burn.[5][8]

If a container is exposed to fire, cool it with flooding quantities of water from a protected

location, but do not allow water to contact the material itself.[5]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Brush off any solid material. Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing contaminated clothing. Seek immediate

medical attention.[6]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[17]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.[17]

Experimental Protocols
The following protocols are provided as general guidelines and should be adapted to the

specific scale and conditions of your experiment. A thorough risk assessment must be

conducted before any new procedure.

7.1. Preparation of a Lithium Borohydride Solution in THF (Example)

This procedure should be performed under an inert atmosphere (e.g., in a glovebox or using

Schlenk techniques).

Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of dry

nitrogen or argon.

Solvent Preparation: Use anhydrous tetrahydrofuran (THF).
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Dissolution: In a flask equipped with a magnetic stir bar and under a positive pressure of

inert gas, add the desired amount of anhydrous THF.

Slowly add the pre-weighed solid lithium borohydride to the stirring solvent. The dissolution

may be slightly exothermic.

Stir until the solid is fully dissolved. The resulting solution is ready for use.

7.2. Quenching of a Reaction Mixture Containing Excess Lithium Borohydride

This procedure is highly exothermic and produces hydrogen gas. It must be performed in a

fume hood, away from ignition sources, and with appropriate cooling.

Cooling: Cool the reaction flask to 0 °C using an ice-water bath.[18]

Initial Quenching (Slowly!): While stirring vigorously, very slowly and dropwise add a less

reactive protic solvent such as isopropanol or ethanol.[19][20] Monitor for gas evolution and

control the addition rate to keep the reaction from becoming too vigorous.

Secondary Quenching: Once the initial vigorous reaction has subsided, slowly and dropwise

add methanol.[20]

Final Quenching: After gas evolution from the methanol addition has ceased, very slowly and

carefully add water dropwise to ensure all residual hydride is destroyed.[18][19]

Acidification (Optional but Recommended): To neutralize the resulting basic solution and

decompose borate complexes, slowly add a dilute acid (e.g., 1 M HCl) until the aqueous

phase is acidic.[18]

Workup: Proceed with standard aqueous workup and extraction of the desired product.

7.3. Disposal of Lithium Borohydride Waste

Small quantities of unreacted lithium borohydride and contaminated materials must be

quenched before disposal.

Containment: Collect contaminated materials (e.g., weighing paper, gloves) in a dry,

dedicated waste container inside a fume hood.[21]
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Neutralization: In a large, suitable container (e.g., a large beaker or flask) with a magnetic

stir bar, add a large volume of a less reactive alcohol like isopropanol.

Slowly and in small portions, add the lithium borohydride waste to the stirring alcohol.

Once the reaction has ceased, follow the secondary and final quenching steps outlined in the

reaction quenching protocol (Section 7.2).

The resulting neutralized solution should be collected as hazardous waste. Do not pour

down the drain.[17]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for lithium borohydride. It is not a substitute for formal safety training and a

thorough understanding of the specific procedures and hazards in your laboratory. Always

consult the Safety Data Sheet (SDS) and your institution's safety guidelines before working

with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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